N-[1-(6-fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]cyclopropanecarboxamide

• IUPAC Name: N-[2-(6-fluoro-1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C15H13FN4OS/c1-8-6-13(18-14(21)9-2-3-9)20(19-8)15-17-11-5-4-10(16)7-12(11)22-15/h4-7,9H,2-3H2,1H3,(H,18,21)
• InChI Key: XFEXUEYIJJZCRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2CC2)C3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C15H13FN4OS
• Molecular Weight: 316.4 g/mol
• CAS No.: 1171227-27-2

Description

Synthesis Analysis

The synthesis of benzothiazole derivatives has been reported in the literature. For instance, one study synthesized sixteen novel derivatives of ®-1-(6-fluorobenzo[d]thiazol-2-yl)ethanamine as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) inhibitors. Another study reported the synthesis of N-(1,3,4-thiadiazol-2-yl)benzamide derivatives in high yields by direct coupling of 2-aminobenzothiazole with carboxylic acids.

Chemical Reactions Analysis

While specific chemical reactions involving “N-[1-(6-fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]cyclopropanecarboxamide” are not detailed in the available literature, benzothiazole derivatives have been studied for their reactivity. For instance, one study reported the synthesis of N-(1,3,4-thiadiazol-2-yl)benzamide derivatives via direct coupling of 2-aminobenzothiazole with carboxylic acids.

Mechanism of Action

Target of Action

Similar compounds with a benzothiazole ring structure have been found to interact with cyclo-oxygenase (cox) enzymes . These enzymes, specifically COX-1 and COX-2, play a crucial role in the biosynthesis of prostaglandins, which are involved in inflammation and pain .

Mode of Action

Compounds with similar structures have been shown to inhibit the cox enzymes . This inhibition reduces the production of prostaglandins, thereby reducing inflammation and pain .

Biochemical Pathways

The compound likely affects the arachidonic acid pathway, given its potential interaction with COX enzymes . Arachidonic acid is metabolized to prostaglandins and leukotrienes by the cyclo-oxygenase and 5-lipoxygenase pathways, respectively . By inhibiting COX enzymes, the compound could reduce the production of these inflammatory mediators .

Pharmacokinetics

Thiazole, a component of the compound’s structure, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This suggests that the compound may have similar solubility properties, which could influence its absorption and distribution in the body.

Result of Action

Based on the potential inhibition of cox enzymes, the compound could reduce inflammation and pain by decreasing the production of prostaglandins .

Future Directions

Benzothiazole derivatives have shown promise in various areas of research, particularly as potential therapeutic agents for various diseases. Future research could focus on further exploring the biological activities of “N-[1-(6-fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]cyclopropanecarboxamide” and similar compounds, as well as optimizing their synthesis and characterizing their physical and chemical properties.